Cas no 35250-53-4 (2-Pyrazine ethanethiol)

• Product Name: 2-Pyrazine ethanethiol
• CAS No: 35250-53-4
• MF: C₆H₈N₂S
• MW: 140.206119537354
• MDL: MFCD00053160
• CID: 54398
• PubChem ID: 61945
• Update Time: 2026-05-14

2-Pyrazine ethanethiol Chemical and Physical Properties

Names and Identifiers

• pyrazine ethanethiol
• 2-(2-Mercaptoethyl)pyrazine
• (2-Mercaptoethyl)pyrazine
• 2-pyrazin-2-ylethanethiol
• 2-Pyrazinylethanethiol
• 2-pyrazin-2-yl-ethanethiol
• 2-Pyrazineethanethiol
• 2-Pyrazinylethylmercaptan
• FEMA 3230
• Mercaptoethylpyrazine
• Methyl forMate
• Pyrazinyl ethanethiol
• 2-Mercaptoethyl pyrazine
• Pyrazineethanethiol
• 2-(pyrazin-2-yl)ethanethiol
• FEMA No. 3230
• Ethanethiol, 2-pyrazinyl-
• F7I6G0E56F
• 2-(pyrazin-2-yl)ethane-1-thiol
• 2-pyrazin-2-ylethane-1-thiol
• pyrazinyl ethane thiol
• 2-pyrazineethane thiol
• 2-Pyrazinyl-Ethanethiol
• 2-Pyrazine ethanethiol

• MDL： MFCD00053160
• Inchi： 1S/C6H8N2S/c9-4-1-6-5-7-2-3-8-6/h2-3,5,9H,1,4H2
• InChI Key： QKVWBAMZPUHCMO-UHFFFAOYSA-N
• SMILES： S([H])C([H])([H])C([H])([H])C1C([H])=NC([H])=C([H])N=1
• BRN： 0774932

Computed Properties

• Exact Mass: 140.04100
• Monoisotopic Mass: 140.040819
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.4
• Topological Polar Surface Area: 26.8

Experimental Properties

• Color/Form: liquid
• Density: 1.142
• Melting Point: No data available
• Boiling Point: 105-110 ºC (20 mmHg)
• Flash Point: 113 ºC
• Refractive Index: 1.567
• Water Partition Coefficient: Partly soluble in water, soluble in most organic solvents.
• PSA: 64.58000
• LogP: 0.94890
• Solubility: Not determined
• FEMA: 3230

2-Pyrazine ethanethiol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R25;R36/37/38
• Safety Instruction： S36/37-S45
• RTECS：KJ2551000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-10°C
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Pyrazine ethanethiol

Introduction to 2-Pyrazine Ethanthiol ( CAS No. 35250-53-4 )

The compound 2-Pyrazine ethanethiol, also known by its CAS registry number 35250-53-4, is a unique organic sulfur-containing molecule that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound belongs to the class of pyrazine derivatives, which are characterized by their six-membered ring containing two nitrogen atoms at positions 1 and 2. The presence of the sulfhydryl group (-SH) attached to the ethyl chain extending from the pyrazine ring makes this molecule particularly interesting for various biological applications.

Over the past few years, research into pyrazine derivatives has exploded, driven by their potential as scaffolds for drug discovery. The sulfhydryl group in 2-Pyrazine ethanethiol is a key functional moiety that enables interactions with metal ions and other biomolecules, making it a valuable component in the development of coordination compounds and enzyme inhibitors.

Recent studies have highlighted the role of pyrazine-based sulfhydryl compounds in mimicking metalloproteins. These natural proteins often contain metal centers that are crucial for their enzymatic activity, and synthetic molecules like 2-Pyrazine ethanethiol can serve as effective models to study these biological systems. For instance, researchers have explored the coordination chemistry of this compound with transition metals such as copper and zinc, which are essential for many biochemical processes.

Another area of active research is the use of 2-Pyrazine ethanethiol in drug delivery systems. The molecule's ability to form stable complexes with metal ions has been leveraged to create nanoparticles that can deliver therapeutic agents to specific tissues. This approach not only enhances the bioavailability of drugs but also minimizes off-target effects, making it a promising strategy for targeted therapy.

Furthermore, the pyrazine ring in 2-Pyrazine ethanethiol provides a rigid and planar framework that is ideal for molecular recognition. This structural feature has been exploited in the design of sensors and probes for detecting biomolecules. For example, this compound has been used as a template for constructing fluorescent sensors that can detect metal ions or other analytes with high sensitivity.

Recent advancements in sulfhydryl-containing pyrazine derivatives have also opened new avenues in the field of catalysis. The thiol group's ability to act as both a ligand and a reducing agent makes it a versatile component in catalytic systems. Researchers have developed catalysts based on 2-Pyrazine ethanethiol that can facilitate various reactions, including oxidation and reduction processes.

One of the most exciting developments involving 2-Pyrazine ethanethiol is its potential as a therapeutic agent itself. Studies have shown that this compound exhibits antioxidant properties due to its thiol group, which can neutralize reactive oxygen species (ROS) in biological systems. This property makes it a valuable candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Moreover, the pyrazine-based sulfhydryl compound has been investigated for its anticancer potential. The molecule's ability to chelate metal ions has been linked to its cytotoxic effects on cancer cells, particularly in vitro studies have demonstrated its efficacy against various cancer cell lines. This makes it a promising lead compound for the development of novel anticancer drugs.

Despite its many applications, there are challenges associated with 2-Pyrazine ethanethiol. Its stability in biological environments and potential toxicity need to be carefully evaluated before it can be considered for clinical use. Ongoing research is focused on optimizing the molecule's properties to enhance its therapeutic index.

In conclusion, 2-Pyrazine ethanethiol ( CAS No. 35250-53-4 ) is a multifaceted compound with significant potential in drug discovery and biochemistry. Its unique combination of a pyrazine ring and a sulfhydryl group enables its use in diverse applications, ranging from catalysis to disease treatment. As research continues to uncover new properties and functions of this molecule, it is poised to play an increasingly important role in the biomedical field.